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An In-Depth Technical Guide to 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone

Disclaimer

Specific experimental data, applications, and safety information for 2',6'-Dimethyl-3-(4-
fluorophenyl)propiophenone are not readily available in the public domain. The following
technical guide has been constructed based on the established chemistry of closely related
propiophenone derivatives and general principles of organic synthesis and chemical safety. All
protocols and hypotheses presented herein should be considered theoretical and require
experimental validation by qualified researchers. A thorough risk assessment must be
conducted before any laboratory work is undertaken.

Introduction

Propiophenones are a class of aromatic ketones characterized by a phenyl ring attached to a
propanone group. They serve as versatile intermediates in organic synthesis, particularly in the
pharmaceutical industry for the preparation of more complex molecules.[1][2][3][4] The specific
substitutions on the phenyl rings significantly influence the chemical reactivity and potential
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biological activity of the resulting compounds.[5] This guide focuses on the hypothetical
compound 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone, providing a technical overview
of its structure, predicted properties, a plausible synthetic route, and potential areas of
application for research and drug development professionals.

Compound Profile: Predicted Properties

While experimental data for 2',6'-Dimethyl-3-(4-fluorophenyl)propiophenone is unavailable,
we can infer its properties from structurally similar compounds such as 3',5'-Dimethyl-3-(4-
fluorophenyl)propiophenone.[6]

Reference (Analogous

Property Predicted Value
Compound)
Molecular Formula C17H17FO [6]
Molecular Weight ~256.31 g/mol [6]
1-(2,6-dimethylphenyl)-3-(4-
IUPAC Name ( Yiphenyl)-3-(
fluorophenyl)propan-1-one
Likely a solid or high-boiling
Appearance [51[7]

liquid

B Insoluble in water; miscible
Solubility ) ] [3][8]
with organic solvents

Proposed Synthesis: Friedel-Crafts Acylation

A plausible and efficient method for the synthesis of 2',6'-Dimethyl-3-(4-
fluorophenyl)propiophenone is the Friedel-Crafts acylation of 1,3-dimethylbenzene with 3-(4-
fluorophenyl)propanoyl chloride. This reaction is a well-established method for preparing aryl
ketones.[3][4]

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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